Cas no 1805153-02-9 (Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate)

• Product Name: Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate
• CAS No: 1805153-02-9
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4954231
• Update Time: 2025-06-26

Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-14-10(13)8-2-7(5-12)9(15)3-6(8)4-11/h2-3,15H,4H2,1H3
• InChI Key： DERXBHDGBSWTGE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C#N)=CC=1C(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate

Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate: A Comprehensive Overview

The compound Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate, with the CAS number 1805153-02-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structural features, which include a methyl ester group, a bromomethyl substituent, a cyano group, and a mercapto group attached to a benzoate ring. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of novel polymers and hybrid materials. The bromomethyl group, in particular, has been shown to facilitate nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into polymer backbones. This property has opened new avenues for the creation of materials with tailored electronic and mechanical properties.

In the realm of pharmacology, Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate has been investigated for its potential as an intermediate in drug discovery. The compound's structure allows for the introduction of bioactive moieties through strategic chemical modifications. For instance, the cyano group can be transformed into nitriles or amides, which are common motifs in pharmaceutical compounds. Additionally, the mercapto group provides opportunities for thiol-based chemistry, which is valuable in the design of redox-active molecules and metalloenzymes.

The synthesis of Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of transition metal catalysts has enabled the formation of key intermediates with high yields and minimal by-products. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, Methyl 2-bromomethyl-5-cyano-4-mercaptobenzoate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and functional groups make it a valuable tool in various scientific disciplines. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing both theoretical and applied sciences.